Cas no 227935-34-4 (rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride)

• Product Name: rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
• CAS No: 227935-34-4
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD08693633
• CID: 2196154
• PubChem ID: 12764092
• Update Time: 2025-05-27

rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4s)-methyl 4-hydroxypyrrolidine-2-carboxylate-hcl
• Methyl (4S)-4-hydroxy-L-prolinate hydrochloride (1:1)
• rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
• 40126-30-5
• methyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride
• H-cis-Hyp-Ome.HCl
• cis-4-hydroxyproline methyl ester HCl salt
• (cis)-4-Hydroxy-L-proline, methyl ester hydrochloride
• CS-11422
• Methyl cis-4-Hydroxy-L-proline Hydrochloride
• KLGSHNXEUZOKHH-FHAQVOQBSA-N
• Methyl (4S)-4-hydroxy-L-prolinate--hydrogen chloride (1/1)
• AC-26247
• CS-W017145
• EN300-250724
• FM09717
• L-Proline, 4-hydroxy-, methyl ester, hydrochloride, (4S)-
• (2s,4s)-methyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride
• EN300-108342
• DTXSID10509291
• (2S,4S)-4-hydroxy-pyrrolidine-2-carboxylic acid methyl ester hydrochloride
• 227935-34-4
• cis-4-Hydroxy-L-proline methyl ester hydrochloride
• H-cis-Hyp-OMe (hydrochloride)
• MFCD00237835
• Cis-4-hydroxy-L-proline methyl ester, HCl
• SCHEMBL135153
• 812-070-7
• cis-L-4-Hydroxyproline methyl ester hydrochloride
• Methyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
• AKOS016842313
• HY-W016429

• MDL： MFCD08693633
• Inchi： 1S/C6H11NO3.ClH/c1-10-6(9)5-2-4(8)3-7-5;/h4-5,7-8H,2-3H2,1H3;1H/t4-,5-;/m0./s1
• InChI Key： KLGSHNXEUZOKHH-FHAQVOQBSA-N
• SMILES： Cl.O[C@@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 181.0505709Da
• Monoisotopic Mass: 181.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride

Comprehensive Overview of rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride (CAS No. 227935-34-4)

The compound rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride (CAS No. 227935-34-4) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the hydroxyl group and ester functionality, make it a versatile intermediate for the development of bioactive molecules. The rac-methyl prefix indicates the racemic nature of the compound, while the (2R,4R) stereochemistry highlights its specific chiral configuration, which is crucial for enantioselective synthesis.

In recent years, the demand for chiral building blocks like rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride has surged due to their role in drug discovery. Researchers are increasingly focusing on pyrrolidine derivatives for their potential in targeting neurological disorders, metabolic diseases, and anti-inflammatory therapies. The compound's hydrochloride salt form enhances its solubility, making it suitable for formulation studies. This aligns with the growing trend of optimizing drug candidates for improved bioavailability.

The synthesis of CAS No. 227935-34-4 often involves asymmetric catalysis or resolution techniques to achieve the desired (2R,4R) stereochemistry. Its hydroxypyrrolidine core is a common motif in natural products and synthetic drugs, such as protease inhibitors and enzyme modulators. The compound's stability under physiological conditions has also sparked interest in its use for prodrug development, a hot topic in modern medicinal chemistry.

From an industrial perspective, rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride is valued for its scalability and compatibility with green chemistry principles. Manufacturers are adopting continuous flow synthesis and biocatalytic methods to reduce waste and improve efficiency—addressing the pharmaceutical industry's push toward sustainability. These innovations resonate with current searches for eco-friendly synthetic routes and cost-effective chiral intermediates.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry to confirm purity and stereochemical integrity. Quality control is critical, as impurities or incorrect stereochemistry can significantly impact downstream applications. This underscores the importance of Good Manufacturing Practices (GMP) in producing high-purity pharmaceutical intermediates.

In summary, rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride (CAS No. 227935-34-4) represents a pivotal compound in advanced synthetic and medicinal chemistry. Its relevance to drug design, chiral synthesis, and sustainable manufacturing positions it at the forefront of contemporary research. As the pharmaceutical industry evolves, this compound will likely play an even greater role in addressing unmet medical needs and optimizing therapeutic agents.